Cas no 89937-59-7 (7-Oxabicyclo[2.2.1]heptane-2-carbonitrile)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile
• CAS No: 89937-59-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 4664339
• Update Time: 2023-08-14

7-Oxabicyclo[2.2.1]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-oxabicyclo[2.2.1]heptane-2-carbonitrile
• BAA72796
• Z1259161714
• rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, endo
• 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile

• Inchi： 1S/C7H9NO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-3H2
• InChI Key： SOCKWJNQKNADLU-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C#N)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 0.6
• Topological Polar Surface Area: 33